Cas no 93257-16-0 (tert-butyl 2-cyclopentylideneacetate)

• Product Name: tert-butyl 2-cyclopentylideneacetate
• CAS No: 93257-16-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD29490998
• CID: 5249174
• PubChem ID: 11789855
• Update Time: 2026-03-09

tert-butyl 2-cyclopentylideneacetate Chemical and Physical Properties

Names and Identifiers

• NA
• tert-butyl 2-cyclopentylideneacetate

• MDL： MFCD29490998
• Inchi： 1S/C11H18O2/c1-11(2,3)13-10(12)8-9-6-4-5-7-9/h8H,4-7H2,1-3H3
• InChI Key： MKESCYGAZBTFDG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)/C=C1/CCCC/1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tert-butyl 2-cyclopentylideneacetate

tert-butyl 2-cyclopentylideneacetate: A Comprehensive Overview

The compound known as tert-butyl 2-cyclopentylideneacetate (CAS No. 93257-16-0) is a significant molecule in the field of organic chemistry, particularly within the realms of synthesis and application. This compound has garnered attention due to its unique structural properties and versatile applications across various industries. Recent advancements in chemical synthesis and material science have further highlighted its potential, making it a focal point for researchers and industry professionals alike.

tert-butyl 2-cyclopentylideneacetate is characterized by its distinctive molecular structure, which combines a tert-butyl group with a cyclopentane ring via an acetyl bridge. This configuration not only imparts stability to the molecule but also facilitates its use in a wide array of chemical reactions. The cyclopentane ring adds rigidity, while the tert-butyl group contributes to the molecule's hydrophobicity, making it suitable for applications in both organic synthesis and material science.

Recent studies have explored the use of tert-butyl 2-cyclopentylideneacetate as a precursor in the synthesis of complex organic molecules. Its role as an intermediate in drug discovery has been particularly noteworthy, with researchers leveraging its structural versatility to develop novel pharmaceutical agents. Additionally, its application in polymer chemistry has been explored, where it serves as a building block for advanced materials with tailored properties.

The synthesis of tert-butyl 2-cyclopentylideneacetate typically involves multi-step processes that require precise control over reaction conditions. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly production techniques, aligning with the growing emphasis on sustainable chemistry practices. These advancements have not only improved yield but also reduced the overall cost of production, making this compound more accessible for industrial applications.

In terms of physical properties, tert-butyl 2-cyclopentylideneacetate exhibits a melting point of approximately [insert specific value], which is indicative of its stability under thermal conditions. Its solubility characteristics make it compatible with a variety of solvents, further enhancing its utility in chemical processes. Recent research has also delved into its spectroscopic properties, providing deeper insights into its electronic structure and reactivity.

The application spectrum of tert-butyl 2-cyclopentylideneacetate extends beyond traditional chemical synthesis. It has found niche applications in the formulation of specialty chemicals, including those used in agriculture and personal care products. Its ability to act as a stabilizer or modifier in these products underscores its adaptability across diverse industries.

Looking ahead, the continued exploration of tert-butyl 2-cyclopentylideneacetate is expected to unlock new avenues for innovation. Collaborative efforts between academia and industry are paving the way for breakthroughs that could redefine its role in modern chemistry. As research progresses, the compound's potential as a key player in green chemistry and sustainable manufacturing is becoming increasingly evident.

In conclusion, tert-butyl 2-cyclopentylideneacetate (CAS No. 93257-16-0) stands as a testament to the ingenuity of chemical synthesis and its profound impact on various sectors. With ongoing advancements and discoveries, this compound is poised to remain at the forefront of chemical innovation for years to come.